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Compound of Interest

Compound Name: Oleic anhydride

Cat. No.: B162843

Essential Safety and Handling Guide for Oleic
Anhydride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Oleic anhydride in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant use
of this chemical.

Chemical and Physical Properties

Oleic anhydride is a fatty acid anhydride used as a biochemical reagent in life science
research.[1][2][3] Its key properties are summarized below:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b162843?utm_src=pdf-interest
https://www.benchchem.com/product/b162843?utm_src=pdf-body
https://www.benchchem.com/product/b162843?utm_src=pdf-body
https://www.benchchem.com/product/b162843?utm_src=pdf-body
https://www.benchchem.com/product/b162843?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2676687.htm
https://www.chemsrc.com/en/cas/24909-72-6_506820.html
https://www.medchemexpress.com/oleic-anhydride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C36H6603 [4]
Molecular Weight 546.91 g/mol

Appearance Liquid

Melting Point 22-24 °C (lit.)

Boiling Point 200-215 °C at 11 mmHg (lit.)

Flash Point 109 °C (228.2 °F) - closed cup

Density 0.88 g/cms at 25 °C (lit.)

Hazard Identification and Personal Protective
Equipment (PPE)

Oleic anhydride is classified as a hazardous substance. Understanding its risks is the first
step toward safe handling.

GHS Hazard Classification:

o Skin Irritation: Category 2

o Eye Irritation: Category 2

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)
Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Signal Word: Warning
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Recommended Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Oleic anhydride to minimize exposure and

ensure personal safety.

PPE Category

Specification

Rationale

Eye Protection

ANSI-approved safety glasses
or chemical splash goggles. A
face shield may be necessary

for splash hazards.

Protects against serious eye

irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Consult the glove
manufacturer's compatibility

chart.

Prevents skin irritation.

Body Protection

A properly fitted, buttoned
laboratory coat. Flame-
retardant coats are
recommended for larger
guantities. Wear long pants

and closed-toe shoes.

Protects skin from accidental

splashes.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
aerosol formation is likely, a
type ABEK (EN14387)
respirator filter is

recommended.

Avoids respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Oleic anhydride is crucial for safety and experimental

Success.

Preparation and Engineering Controls
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» Ventilation: Always handle Oleic anhydride inside a certified chemical fume hood to
minimize inhalation exposure.

» Emergency Equipment: Ensure an emergency eyewash station and safety shower are
readily accessible.

» Spill Kit: Have a spill kit with absorbent materials (e.g., Chemizorb®) available in the
immediate work area.

Container Inspection: Before use, inspect the container for any damage or leaks.

Handling and Use

» Dispensing: When transferring or dispensing, avoid creating aerosols.

» Material Compatibility: Use compatible labware (e.g., glass). Avoid contact with strong
oxidizing agents.

e Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after
handling the substance.

Post-Handling and Storage

» Container Sealing: After use, tightly close the container. Opened containers must be carefully
resealed and kept upright to prevent leakage.

o Storage Conditions: Store in a cool, dry, and well-ventilated area. Oleic anhydride is
sensitive to air and light. For long-term stability, store at -20°C.

e Segregation: Store away from incompatible materials such as strong oxidizing agents.

Emergency and Disposal Plan

Proper response to emergencies and compliant disposal are critical components of the safety
protocol.

Emergency Procedures
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Incident Immediate Action

Immediately rinse with plenty of water for

several minutes. Remove contact lenses if
Eye Contact ) o

present and easy to do. Continue rinsing and

seek medical advice.

i Take off immediately all contaminated clothing.
Skin Contact ] o
Rinse skin with water/shower.

Inhalation Move the person to fresh air.

Rinse mouth with water. Do not induce vomiting.

Ingestion . oo
Seek medical attention if you feel unwell.
Evacuate the area. Wear appropriate PPE.
Cover drains to prevent entry into the sewer
Spill system. Contain the spill with an inert absorbent

material and collect it into a suitable, labeled

container for disposal.

Disposal Plan

o Waste Characterization: All waste materials must be properly characterized according to
applicable federal, state, and local regulations.

» Containerization: Collect waste Oleic anhydride and contaminated materials in a clearly
labeled, sealed container. Do not mix with other waste streams.

» Disposal Method: Dispose of the chemical waste through a licensed hazardous waste
disposal company. Do not allow the product to enter drains or the environment.

Workflow for Handling Oleic Anhydride

The following diagram illustrates the logical workflow for the safe handling of Oleic anhydride,
from preparation to disposal.
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Caption: Workflow for Safe Handling of Oleic Anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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